Cas no 1221342-39-7 (tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate)

• Product Name: tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate
• CAS No: 1221342-39-7
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• CID: 5605803
• PubChem ID: 46318490
• Update Time: 2025-06-13

tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID301193427
• EN300-9826279
• 1221342-39-7
• SCHEMBL22715894
• N-(2,2,2-Trifluoroethyl)-beta-alanine 1,1-dimethylethyl ester
• tert-butyl 3-[(2,2,2-trifluoroethyl)amino]propanoate
• tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate

• Inchi： 1S/C9H16F3NO2/c1-8(2,3)15-7(14)4-5-13-6-9(10,11)12/h13H,4-6H2,1-3H3
• InChI Key： TZAJKZVNEWSHLN-UHFFFAOYSA-N
• SMILES： FC(CNCCC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate

Professional Introduction to Tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate (CAS No. 1221342-39-7)

Tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate, a compound with the chemical formula C₁₁H₂₀F₃NO₂, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS NO.1221342-39-7, is particularly notable for its unique structural features and potential applications in the development of novel therapeutic agents.

The molecular structure of tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate consists of a tert-butyl group attached to an amine-substituted propanoate ester. The presence of the 2,2,2-trifluoroethyl group introduces fluorine atoms into the molecule, which can influence its physicochemical properties and biological activity. This fluorination enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for drug design.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve drug efficacy and bioavailability. The fluorine atoms in tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate can participate in various non-covalent interactions with biological targets, potentially leading to enhanced binding affinity and selectivity. This characteristic has made the compound a valuable tool in medicinal chemistry for developing targeted therapies.

One of the most exciting applications of this compound is in the field of oncology. Current research suggests that fluorinated amines can exhibit potent anti-cancer properties by interfering with key signaling pathways involved in tumor growth and progression. The structural motif of tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate aligns well with this area of investigation, as it combines a sterically hindered amine group with a lipophilic trifluoroethyl moiety that can facilitate cell membrane penetration.

Furthermore, studies have indicated that this compound may have applications in central nervous system (CNS) drug development. The fluorine atoms can enhance blood-brain barrier penetration, allowing for better delivery of therapeutic agents to the brain. This is particularly relevant for treating neurological disorders where access to the CNS is challenging. The unique combination of functional groups in tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate makes it an attractive scaffold for designing novel neuroactive compounds.

The synthesis of tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroethyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have been exploring various catalytic systems and reaction conditions to optimize the synthesis process while minimizing side reactions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The presence of fluorine atoms can impart unique properties such as thermal stability and chemical resistance, making it suitable for use in advanced polymer formulations. These materials could find applications in industries requiring durable and high-performance components.

Efforts are ongoing to further explore the biological activity of tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate. Computational modeling and experimental studies are being conducted to elucidate its mechanism of action and identify potential therapeutic targets. These studies are crucial for translating preclinical findings into clinical applications and improving patient outcomes.

The regulatory landscape for fluorinated compounds is also evolving as their importance in drug development continues to grow. Agencies responsible for drug approval are increasingly recognizing the value of these molecules and are developing guidelines to ensure their safe and effective use. This evolving framework provides a conducive environment for researchers to innovate and bring new treatments to market.

In conclusion, tert-butyl 3-(2,2,2-trifluoroethyl)aminopropanoate (CAS NO.1221342-39-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to enhance drug efficacy and bioavailability positions it as a valuable asset in the development of novel treatments for various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in medicine.